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Compound of Interest

Compound Name: Lauric acid, barium cadmium salt

Cat. No.: B099828 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of barium cadmium

laurate as a heat and light stabilizer for polyvinyl chloride (PVC) in outdoor weathering

applications. The information is intended to guide researchers and professionals in

understanding its mechanism of action and in designing and conducting relevant experimental

evaluations.

Introduction
Polyvinyl chloride (PVC) is a versatile and widely used polymer. However, its susceptibility to

degradation upon exposure to heat and ultraviolet (UV) radiation limits its use in outdoor

applications. This degradation primarily occurs through a dehydrochlorination process, leading

to the formation of polyene sequences that cause discoloration, embrittlement, and a general

loss of mechanical properties.[1][2]

Barium cadmium laurate is a highly effective mixed metal stabilizer that provides excellent heat

and light stability to PVC, making it suitable for demanding outdoor applications such as

window profiles, roofing membranes, and siding.[3][4] It functions through a synergistic

mechanism where the cadmium component plays a primary role in stabilizing the polymer,

while the barium component enhances its long-term effectiveness.
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Note on Regulatory Status: The use of cadmium-based stabilizers has been restricted in some

regions due to environmental and health concerns.[3] Users should consult local regulations

and consider alternative stabilizer systems, such as barium-zinc or calcium-zinc, where

appropriate.

Mechanism of PVC Degradation and Stabilization
The degradation of PVC is a chain reaction initiated by thermal energy or UV radiation, leading

to the elimination of hydrogen chloride (HCl) from the polymer backbone. This process, known

as dehydrochlorination, creates allylic chlorine atoms, which are highly unstable and promote

further HCl loss in a "zipper-like" reaction. The resulting conjugated polyene sequences are

responsible for the yellowing and eventual browning of the material.[1]

Barium cadmium laurate mitigates this degradation through a synergistic mechanism:

Primary Stabilization by Cadmium Laurate: The cadmium laurate reacts with the unstable

allylic chlorine atoms on the PVC chain, replacing them with more stable laurate groups. This

substitution prevents the initiation of the "zipper" dehydrochlorination reaction.[1]

HCl Scavenging: Both barium and cadmium laurates can react with and neutralize the

released hydrogen chloride, preventing its catalytic effect on further degradation.

Synergistic Regeneration: The cadmium chloride formed as a byproduct is a strong Lewis

acid and can catalyze PVC degradation. The barium laurate reacts with cadmium chloride to

regenerate the active cadmium stabilizer and form barium chloride, which is a weaker and

less detrimental Lewis acid. This synergistic interaction extends the long-term stabilizing

effect.

Quantitative Performance Data (Illustrative)
Due to the proprietary nature of commercial formulations and the limited availability of public,

comparative datasets, the following tables present illustrative data to demonstrate how the

performance of PVC stabilized with barium cadmium laurate could be evaluated. The values

are hypothetical and intended for instructional purposes.

Table 1: Color Stability of PVC Formulations under Accelerated Weathering (ASTM G154)
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Stabilizer
System

Concentration
(phr)

Initial
Yellowness
Index

Yellowness
Index after
1000 hours

ΔE* (Total
Color
Difference)
after 1000
hours

Unstabilized

PVC
0 2.5 45.8 43.3

Barium Cadmium

Laurate
1.0 2.6 15.2 12.6

Barium Cadmium

Laurate
2.0 2.5 8.7 6.2

Barium Cadmium

Laurate
3.0 2.4 5.1 2.7

Table 2: Gloss Retention of PVC Formulations under Accelerated Weathering (ASTM G154)

Stabilizer
System

Concentration
(phr)

Initial Gloss
(60°)

Gloss after
1000 hours
(60°)

Gloss
Retention (%)

Unstabilized

PVC
0 85 20 23.5

Barium Cadmium

Laurate
1.0 86 65 75.6

Barium Cadmium

Laurate
2.0 85 78 91.8

Barium Cadmium

Laurate
3.0 86 82 95.3

Table 3: Mechanical Property Retention of PVC Formulations after Outdoor Weathering (ASTM

D1435 - 12 Months)
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Stabilizer
System

Concentrati
on (phr)

Initial
Tensile
Strength
(MPa)

Tensile
Strength
Retention
(%)

Initial
Notched
Izod Impact
(J/m)

Impact
Strength
Retention
(%)

Unstabilized

PVC
0 50 40 60 30

Barium

Cadmium

Laurate

1.0 51 85 62 75

Barium

Cadmium

Laurate

2.0 50 92 61 88

Barium

Cadmium

Laurate

3.0 51 96 62 94

Experimental Protocols
Protocol for Accelerated Weathering (Adapted from
ASTM G154)
Objective: To simulate the damaging effects of sunlight and moisture on PVC samples in a

controlled laboratory environment.

Apparatus: Fluorescent UV accelerated weathering tester (e.g., QUV).

Materials:

PVC plaques (e.g., 75 mm x 150 mm) with varying concentrations of barium cadmium

laurate.

Control samples (unstabilized PVC).

Procedure:
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Sample Preparation: Prepare PVC formulations with 0, 1.0, 2.0, and 3.0 phr (parts per

hundred resin) of barium cadmium laurate. Process into flat plaques of uniform thickness.

Initial Characterization: Before exposure, measure the color (CIE Lab*), yellowness index

(ASTM E313), and gloss (60°, ASTM D523) of each sample.

Exposure Cycle: Mount the samples in the weathering tester. Use a cycle that alternates

between UV exposure and condensation. A common cycle is:

8 hours of UV exposure using UVA-340 lamps at a black panel temperature of 60°C.

4 hours of condensation at a black panel temperature of 50°C.

Exposure Duration: Continue the exposure for a total of 1000 hours.

Interim and Final Evaluation: At intervals (e.g., 250, 500, 750, and 1000 hours), remove the

samples and repeat the color and gloss measurements.

Data Analysis: Calculate the change in color (ΔE*), the change in yellowness index, and the

percentage of gloss retention at each interval.

Protocol for Outdoor Weathering (Adapted from ASTM
D1435)
Objective: To evaluate the long-term durability of PVC samples under real-world environmental

conditions.

Apparatus: Outdoor exposure racks.

Materials:

PVC plaques (e.g., 75 mm x 150 mm) with varying concentrations of barium cadmium

laurate.

Control samples (unstabilized PVC).

Procedure:
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Sample Preparation: Prepare PVC formulations as described in Protocol 4.1.

Initial Characterization: Before exposure, perform a comprehensive analysis of the samples,

including:

Color and gloss measurements.

Mechanical testing: tensile strength and elongation (ASTM D638), and notched Izod

impact strength (ASTM D256).

Exposure: Mount the samples on outdoor exposure racks at a 45° angle, facing the equator.

The location should be chosen to represent a typical end-use environment (e.g., a site with

high solar radiation).

Exposure Duration: Expose the samples for a period of at least 12 months.

Interim and Final Evaluation: At intervals (e.g., 3, 6, 9, and 12 months), retrieve a set of

samples for evaluation. Repeat the color, gloss, and mechanical property tests.

Data Analysis: Calculate the retention of tensile strength, elongation, and impact strength as

a percentage of the initial values. Calculate the changes in color and gloss.

Visualizations
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Caption: Synergistic stabilization of PVC by barium cadmium laurate.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b099828?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Weathering Exposure

Performance Analysis

PVC Formulation
(with varying stabilizer levels)

Processing into Plaques

Initial Characterization
(Color, Gloss, Mechanical Properties)

Accelerated Weathering
(ASTM G154)

Outdoor Weathering
(ASTM D1435)

Interim & Final Evaluation
(Color, Gloss, Mechanical Properties)

Data Analysis
(Property Retention, ΔE*)

Reporting of Results

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b099828?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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